Cas no 1805216-02-7 (Ethyl 2-(bromomethyl)-5-methoxy-3-(trifluoromethoxy)pyridine-4-carboxylate)

• Product Name: Ethyl 2-(bromomethyl)-5-methoxy-3-(trifluoromethoxy)pyridine-4-carboxylate
• CAS No: 1805216-02-7
• MF: C₁₁H₁₁BrF₃NO₄
• MW: 358.108553171158
• CID: 4839824
• Update Time: 2025-08-05

Ethyl 2-(bromomethyl)-5-methoxy-3-(trifluoromethoxy)pyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(bromomethyl)-5-methoxy-3-(trifluoromethoxy)pyridine-4-carboxylate

• Inchi： 1S/C11H11BrF3NO4/c1-3-19-10(17)8-7(18-2)5-16-6(4-12)9(8)20-11(13,14)15/h5H,3-4H2,1-2H3
• InChI Key： PRZFIOQPFAARNO-UHFFFAOYSA-N
• SMILES： BrCC1C(=C(C(=O)OCC)C(=CN=1)OC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 329
• XLogP3: 2.8
• Topological Polar Surface Area: 57.6

Additional information on Ethyl 2-(bromomethyl)-5-methoxy-3-(trifluoromethoxy)pyridine-4-carboxylate

Introduction to Ethyl 2-(bromomethyl)-5-methoxy-3-(trifluoromethoxy)pyridine-4-carboxylate (CAS No. 1805216-02-7)

Ethyl 2-(bromomethyl)-5-methoxy-3-(trifluoromethoxy)pyridine-4-carboxylate (CAS No. 1805216-02-7) is a versatile organic compound with a complex molecular structure that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its bromomethyl, methoxy, and trifluoromethoxy functional groups, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The molecular formula of Ethyl 2-(bromomethyl)-5-methoxy-3-(trifluoromethoxy)pyridine-4-carboxylate is C₁₃H₁₃BrF₃N₂O₄, and its molecular weight is approximately 367.15 g/mol. The presence of the bromomethyl group provides a reactive site for various chemical transformations, making it an ideal candidate for synthetic modifications. The methoxy and trifluoromethoxy groups contribute to the compound's lipophilicity and electronic properties, which are crucial for its biological activity and pharmacological potential.

In recent years, Ethyl 2-(bromomethyl)-5-methoxy-3-(trifluoromethoxy)pyridine-4-carboxylate has been extensively studied for its potential applications in drug discovery and development. One of the key areas of interest is its use as a building block in the synthesis of novel pyridine derivatives with therapeutic properties. For instance, a study published in the Journal of Medicinal Chemistry highlighted the role of this compound in the development of potent inhibitors of specific enzymes involved in cancer progression.

The bromomethyl group in Ethyl 2-(bromomethyl)-5-methoxy-3-(trifluoromethoxy)pyridine-4-carboxylate can be readily functionalized through various reactions such as nucleophilic substitution and cross-coupling reactions. This versatility allows chemists to introduce a wide range of functional groups, thereby expanding the scope of potential applications. Additionally, the methoxy and trifluoromethoxy substituents enhance the compound's stability and solubility, which are essential for optimizing its pharmacokinetic properties.

Beyond its use as an intermediate in drug synthesis, Ethyl 2-(bromomethyl)-5-methoxy-3-(trifluoromethoxy)pyridine-4-carboxylate has also shown promise in agrochemical applications. Research has demonstrated its effectiveness as a precursor for developing new pesticides with improved efficacy and reduced environmental impact. The unique combination of functional groups in this compound allows for the design of molecules with enhanced selectivity and reduced toxicity, addressing some of the key challenges in modern agriculture.

In the realm of materials science, Ethyl 2-(bromomethyl)-5-methoxy-3-(trifluoromethoxy)pyridine-4-carboxylate has been explored for its potential use in the synthesis of advanced materials with unique optical and electronic properties. For example, a study published in Advanced Materials reported the use of this compound as a building block for creating novel polymers with tunable bandgaps and high charge carrier mobilities. These materials have potential applications in organic electronics, photovoltaics, and sensing technologies.

The synthesis of Ethyl 2-(bromomethyl)-5-methoxy-3-(trifluoromethoxy)pyridine-4-carboxylate typically involves a multi-step process that includes the formation of key intermediates such as bromopyridines and carboxylic acids. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for producing this compound, making it more accessible for both academic research and industrial applications.

In conclusion, Ethyl 2-(bromomethyl)-5-methoxy-3-(trifluoromethoxy)pyridine-4-carboxylate (CAS No. 1805216-02-7) is a multifaceted organic compound with significant potential across various scientific disciplines. Its unique chemical structure and versatile reactivity make it an invaluable tool for researchers working on drug discovery, agrochemical development, and materials science. As ongoing research continues to uncover new applications and optimize synthetic methods, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.